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Introduction

CORM-401 (Tetracarbonyl[N-(dithiocarboxy-kS,kS")-N-methylglycinelmanganate) is a
manganese-based Carbon Monoxide-Releasing Molecule (CORM) used in biomedical
research to study the physiological and therapeutic effects of carbon monoxide (CO). As a
lipophilic compound, CORM-401 is often dissolved in dimethyl sulfoxide (DMSO) to prepare
concentrated stock solutions for subsequent dilution in aqueous buffers or cell culture media.
Proper preparation and storage of these stock solutions are critical for ensuring experimental
reproducibility and efficacy.

Recent studies indicate that the stability of CORM-401 in DMSO and aqueous solutions may be
limited, potentially leading to a diminished CO-releasing capacity over time[1]. The release of
CO from CORM-401 can also be significantly influenced by the presence of oxidants or
nucleophiles[2]. Therefore, it is highly recommended to prepare CORM-401 stock solutions
fresh before each experiment. If storage is necessary, it should be for a limited duration, and
the use of single-use aliquots is essential to maintain the compound's integrity.
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This document provides a detailed protocol for the preparation, handling, and storage of
CORM-401 stock solutions in DMSO.

Quantitative Data and Properties

The following table summarizes the key physical and chemical properties of CORM-401
relevant to the preparation of stock solutions.

Property Value Source(s)
Molecular Formula CsHeMNNOs6S:2 [3]
Molecular Weight 331.20 g/mol [31[4]
Appearance Light yellow to dark yellow ]

powder

> 10 mg/mL (clear solution)[4]
o [5]. Up to 25 mg/mL (~75.5
Solubility in DMSO _ _ [4][5][6]
mM) with the aid of

ultrasonication[6].

-20°C, protected from light.
Storage (Solid Form) Stable for at least 2 years [31141[6]
under these conditions[3][4][6].

Aliquot and store at -20°C for

up to one month or -80°C for
Storage (DMSO Solution) up to six months. Avoid [7]

repeated freeze-thaw

cycles[7].

Experimental Protocol: Preparing a 10 mM CORM-
401 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of CORM-401 in DMSO.
Adjust calculations accordingly for different desired concentrations.

2.1. Materials and Equipment
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e« CORM-401 powder (CAS: 1001015-18-4)

e Anhydrous Dimethyl Sulfoxide (DMSO), 299.9% purity

o Calibrated analytical balance

e Chemical fume hood

e Personal Protective Equipment (PPE): Nitrile gloves, safety glasses, lab coat
o Sterile, amber (or light-protecting) 1.5 mL microcentrifuge tubes

» Sterile, nuclease-free pipette tips and calibrated micropipettes

» Vortex mixer

 Ultrasonic bath (optional, for higher concentrations)

2.2. Safety Precautions

e Handling CORM-401: CORM-401 is a metal carbonyl compound. Handle with care in a well-
ventilated chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

e Handling DMSO: DMSO is an excellent solvent that can readily penetrate the skin and may
carry dissolved substances with it[8]. Always wear nitrile gloves and other appropriate PPE
when handling DMSO and solutions containing it. Dispose of DMSO-containing waste
according to institutional guidelines.

2.3. Step-by-Step Procedure

o Preparation: Before starting, ensure all materials are clean, sterile, and readily accessible.
Allow the vial of CORM-401 powder to equilibrate to room temperature for 15-20 minutes
before opening to prevent moisture condensation.

* Weighing CORM-401: In a chemical fume hood, carefully weigh 3.31 mg of CORM-401
powder using an analytical balance and transfer it into a sterile, light-protecting 1.5 mL
microcentrifuge tube.
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o Calculation: To prepare a 10 mM solution:

Volume (L) x Concentration (mol/L) = Moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

0.001 L x 0.010 mol/L = 0.00001 mol

0.00001 mol x 331.20 g/mol = 0.00331 g = 3.31 mg

e Dissolution: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the
CORM-401 powder.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. The solution should be clear and light yellow. For higher
concentrations or if dissolution is slow, sonicate the tube in an ultrasonic bath for 5-10
minutes|[6].

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
immediately aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in
sterile, light-protecting microcentrifuge tubes[7].

o Storage: Label the aliquots clearly with the compound name, concentration, solvent, and
date of preparation. Store the aliquots at -20°C or, for longer-term storage, at -80°C[7].

2.4. Preparation of Working Solutions
» To prepare a working solution for an experiment, thaw a single aliquot of the stock solution.

 Dilute the stock solution to the final desired concentration using the appropriate agueous
buffer or cell culture medium. Perform dilutions in a stepwise manner if a large dilution factor
is required.

o Important: To prevent cellular toxicity, the final concentration of DMSO in cell-based assays
should typically be kept below 0.5%[7]. Always include a vehicle control (medium with the
same final concentration of DMSO) in your experiments.
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Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing the CORM-401 stock
solution and a conceptual diagram of its action.
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/Experimental Workflow: CORM-401 Stock Solution Preparation\
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Caption: Workflow for preparing a 10 mM CORM-401 stock solution in DMSO.
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/Conceptual Pathway of CORM-401 Action\
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Caption: Conceptual diagram of CORM-401 dilution, CO release, and action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

8/9

Tech Support


https://www.researchgate.net/publication/379923771_Characterization_of_the_CO_release_properties_of_a_common_CO_donor_CORM-401_in_the_context_of_its_application_in_studying_CO_biology
https://pubmed.ncbi.nlm.nih.gov/37321416/
https://pubmed.ncbi.nlm.nih.gov/37321416/
https://pubmed.ncbi.nlm.nih.gov/37321416/
https://www.medkoo.com/products/12994
https://www.sigmaaldrich.com/SG/en/product/sigma/sml1930
https://www.sigmaaldrich.com/MG/en/product/sigma/sml1930
https://molnova.cn/files/document/DATASHEET/DATASHEET_M33321.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.quora.com/How-do-I-make-a-stock-solution-of-a-substance-in-DMSO
https://www.benchchem.com/product/b15614643/docs#application-note-preparation-of-corm-401-stock-solutions-in-dmso
https://www.benchchem.com/product/b15614643/docs#application-note-preparation-of-corm-401-stock-solutions-in-dmso
https://www.benchchem.com/product/b15614643/docs#application-note-preparation-of-corm-401-stock-solutions-in-dmso
https://www.benchchem.com/product/b15614643/docs#application-note-preparation-of-corm-401-stock-solutions-in-dmso
https://www.benchchem.com/product/b15614643?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614643?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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